3-[3-(4-Bromophenyl)pyrazol-1-yl]propanenitrile

• IUPAC Name: 3-[3-(4-bromophenyl)pyrazol-1-yl]propanenitrile
• InChI: InChI=1S/C12H10BrN3/c13-11-4-2-10(3-5-11)12-6-9-16(15-12)8-1-7-14/h2-6,9H,1,8H2
• InChI Key: HZHXMZFFPPSNJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C=C2)CCC#N)Br
• Molecular Formula: C12H10BrN3
• Molecular Weight: 276.13 g/mol

Description

3-[3-(4-Bromophenyl)pyrazol-1-yl]propanenitrile is a chemical compound that belongs to the class of pyrazole derivatives. It has received significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

3-[3-(4-Bromophenyl)pyrazol-1-yl]propanenitrile has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antidiabetic, and anti-inflammatory activities. In addition, it has shown promising results in the treatment of Alzheimer's disease and Parkinson's disease. Furthermore, it has been used as a building block in the synthesis of various bioactive compounds.

Mechanism of Action

The exact mechanism of action of 3-[3-(4-Bromophenyl)pyrazol-1-yl]propanenitrile is not fully understood. However, it has been suggested that it exerts its pharmacological effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway.
Biochemical and Physiological Effects:
Studies have shown that 3-[3-(4-Bromophenyl)pyrazol-1-yl]propanenitrile exhibits significant antioxidant and anti-inflammatory activities. It has also been reported to inhibit the proliferation of cancer cells and induce apoptosis. Furthermore, it has been shown to regulate glucose metabolism and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[3-(4-Bromophenyl)pyrazol-1-yl]propanenitrile in lab experiments is its high potency and selectivity towards specific targets. However, its limited solubility in aqueous solutions and potential toxicity at higher concentrations may pose challenges in certain experiments.

Future Directions

There are several potential future directions for the research on 3-[3-(4-Bromophenyl)pyrazol-1-yl]propanenitrile. One of the areas of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Furthermore, the investigation of its pharmacokinetic and pharmacodynamic properties in vivo may provide valuable insights into its therapeutic potential. Additionally, the exploration of its applications in materials science and catalysis may open up new avenues for its use.

Synthesis Methods

The synthesis of 3-[3-(4-Bromophenyl)pyrazol-1-yl]propanenitrile involves the reaction of 4-bromobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form 4-bromo-3-phenylbut-3-en-2-one. This intermediate is then reacted with hydrazine hydrate to form 3-(4-bromophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole. Finally, the nitrile group is introduced by reacting the pyrazole intermediate with acetyl chloride in the presence of triethylamine.